Cas no 618397-80-1 ((3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo2.2.1heptane-1-carboxylic acid)

• Product Name: (3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo2.2.1heptane-1-carboxylic acid
• CAS No: 618397-80-1
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5860053
• PubChem ID: 6385153
• Update Time: 2025-07-15

(3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,4S,E)-4,7,7-trimethyl-3-(2-phenylhydrazono)bicyclo[2.2.1]heptane-1-carboxylic acid
• Bicyclo[2.2.1]heptane-1-carboxylic acid, 4,7,7-trimethyl-3-(2-phenylhydrazinylidene)-
• (3E)-4,7,7-trimethyl-3-(phenylhydrazinylidene)bicyclo[2.2.1]heptane-1-carboxylic acid
• SR-01000012064-1
• AKOS016038860
• 618397-80-1
• F1371-0082
• AKOS000268336
• SR-01000012064
• (3E)-4,7,7-TRIMETHYL-3-(2-PHENYLHYDRAZIN-1-YLIDENE)BICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID
• (3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo2.2.1heptane-1-carboxylic acid

• Inchi： 1S/C17H22N2O2/c1-15(2)16(3)9-10-17(15,14(20)21)11-13(16)19-18-12-7-5-4-6-8-12/h4-8,18H,9-11H2,1-3H3,(H,20,21)
• InChI Key： IQOTWUCLAKEYNN-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)C(C)(C)C(C)(CC1)C(=NNC1=CC=CC=C1)C2

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.7Ų

Additional information on (3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo2.2.1heptane-1-carboxylic acid

Introduction to (3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo[2.2.1]heptane-1-carboxylic Acid (CAS No. 618397-80-1)

(3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 618397-80-1) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic framework and the presence of a phenylhydrazine moiety, exhibits a range of potential biological activities that make it a promising candidate for various therapeutic applications.

The bicyclo[2.2.1]heptane core of this compound is a well-known scaffold in organic synthesis, often utilized for its rigidity and ability to influence the conformational properties of molecules. The 4,7,7-trimethyl substitution pattern further enhances the stability and solubility of the molecule, making it more suitable for in vitro and in vivo studies. The phenylhydrazine group, on the other hand, is known for its reactivity and ability to form stable complexes with various metal ions, which can be leveraged for developing novel drug delivery systems or as a scaffold for targeted drug conjugates.

Recent studies have explored the potential of (3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo[2.2.1]heptane-1-carboxylic acid in the context of cancer therapy. One notable study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant antiproliferative activity against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis.

In addition to its antiproliferative properties, (3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo[2.2.1]heptane-1-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural complexity of (3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo[2.2.1]heptane-1-carboxylic acid also makes it an interesting target for synthetic chemists aiming to develop new methods for constructing complex organic molecules. A recent study published in *Organic Letters* described a novel synthetic route to this compound using a palladium-catalyzed cross-coupling reaction followed by a sequential cyclization step. This approach not only simplifies the synthesis but also allows for the facile introduction of various functional groups at different positions on the molecule.

Furthermore, the pharmacokinetic properties of (3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo[2.2.1]heptane-1-carboxylic acid have been evaluated in preclinical studies using animal models. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life in plasma, making it suitable for further development as an orally administered drug candidate.

In conclusion, (3E)-4,7,7-trimethyl-3-(2-phenylhydrazin-1-ylidene)bicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 618397-80-1) is a multifaceted compound with promising applications in both medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an exciting target for further investigation and development into potential therapeutic agents for cancer and inflammatory diseases.